Cas no 1877096-57-5 ({[2-(Propan-2-yl)phenyl]methyl}hydrazine)

• Product Name: {[2-(Propan-2-yl)phenyl]methyl}hydrazine
• CAS No: 1877096-57-5
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 6288120
• PubChem ID: 130570169
• Update Time: 2025-05-23

{[2-(Propan-2-yl)phenyl]methyl}hydrazine Chemical and Physical Properties

Names and Identifiers

• EN300-1677137
• 1877096-57-5
• {[2-(propan-2-yl)phenyl]methyl}hydrazine
• {[2-(Propan-2-yl)phenyl]methyl}hydrazine

• Inchi： 1S/C10H16N2/c1-8(2)10-6-4-3-5-9(10)7-12-11/h3-6,8,12H,7,11H2,1-2H3
• InChI Key： KTDFCZNMASJYIC-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1C(C)C)N

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38Ų

Additional information on {[2-(Propan-2-yl)phenyl]methyl}hydrazine

Comprehensive Overview of {[2-(Propan-2-yl)phenyl]methyl}hydrazine (CAS No. 1877096-57-5)

{[2-(Propan-2-yl)phenyl]methyl}hydrazine (CAS No. 1877096-57-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This hydrazine derivative is characterized by its unique molecular structure, featuring a propan-2-ylphenyl group attached to a methylhydrazine moiety. Its structural complexity makes it a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents.

The compound's CAS number 1877096-57-5 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers and manufacturers often search for hydrazine derivatives like this one due to their versatility in organic synthesis. Recent trends in green chemistry have also sparked interest in optimizing the synthesis of such compounds to minimize environmental impact, aligning with global sustainability goals.

One of the most frequently asked questions about {[2-(Propan-2-yl)phenyl]methyl}hydrazine revolves around its applications in drug discovery. The compound's ability to act as a building block for heterocyclic compounds makes it indispensable in medicinal chemistry. For instance, it can be used to synthesize pyrazole or triazole derivatives, which are common scaffolds in FDA-approved drugs. This aligns with the growing demand for small molecule therapeutics in treating chronic diseases.

Another area of interest is the compound's role in agrochemical innovation. With the increasing need for crop protection solutions, researchers are exploring hydrazine-based compounds as potential precursors for pesticides and herbicides. The propan-2-ylphenyl group in this compound may enhance lipid solubility, improving the bioavailability of agrochemical formulations. This is particularly relevant given the rising focus on precision agriculture and sustainable farming practices.

From a technical perspective, the synthesis of {[2-(Propan-2-yl)phenyl]methyl}hydrazine typically involves multi-step reactions, including alkylation and hydrazination processes. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and structural confirmation. These methods are frequently searched by chemists seeking to replicate or optimize the synthesis of similar compounds.

In summary, {[2-(Propan-2-yl)phenyl]methyl}hydrazine (CAS No. 1877096-57-5) represents a pivotal compound in modern chemical research. Its applications span pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing exploration. As the scientific community continues to prioritize innovation and sustainability, this compound is poised to play an even greater role in addressing global challenges.